2-(benzo[d][1,3]dioxol-5-yl)-N-(2-(diethylamino)ethyl)-N-(4,6-difluorobenzo[d]thiazol-2-yl)acetamide hydrochloride

• IUPAC Name: 2-(1,3-benzodioxol-5-yl)-N-[2-(diethylamino)ethyl]-N-(4,6-difluoro-1,3-benzothiazol-2-yl)acetamide;hydrochloride
• InChI: InChI=1S/C22H23F2N3O3S.ClH/c1-3-26(4-2)7-8-27(22-25-21-16(24)11-15(23)12-19(21)31-22)20(28)10-14-5-6-17-18(9-14)30-13-29-17;/h5-6,9,11-12H,3-4,7-8,10,13H2,1-2H3;1H
• InChI Key: JNNRXFFFGJZODZ-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCN(C1=NC2=C(C=C(C=C2S1)F)F)C(=O)CC3=CC4=C(C=C3)OCO4.Cl
• Molecular Formula: C22H24ClF2N3O3S
• Molecular Weight: 484.0 g/mol

Description

The compound contains several functional groups including a benzo[d][1,3]dioxol-5-yl group, a diethylaminoethyl group, and a 4,6-difluorobenzo[d]thiazol-2-yl group. These groups are connected by an acetamide linkage.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The benzo[d][1,3]dioxol-5-yl group is a type of aromatic ether, the diethylaminoethyl group is a type of amine, and the 4,6-difluorobenzo[d]thiazol-2-yl group is a type of heterocyclic compound.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific functional groups present. For example, the amine group might be expected to participate in acid-base reactions, while the aromatic ether and heterocycle might undergo electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, the presence of polar functional groups like the amine and the acetamide might make it somewhat soluble in water, while the aromatic rings might increase its solubility in organic solvents.

Scientific Research Applications

Metal–Organic Frameworks (MOFs)

The dioxole functionalization of MOFs has been a subject of interest due to the unique properties it can confer to the frameworks. . These MOFs can have varied applications, including gas storage, catalysis, and as sensors.

Organo Selenium Compounds

Benzo[d][1,3]dioxole subunits are integral to many natural products and have significant pharmaceutical and biological applications. .

Molecular Electrostatic Potentials (MEPs)

The compound’s structure allows for the investigation of MEPs, which are crucial for understanding the relationship between molecular structure and physicochemical properties. .

Nervous System Stimulants

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Future Directions

Future research on this compound could involve exploring its potential biological activity, optimizing its synthesis, and investigating its physical and chemical properties in more detail.